• H3B-6527
    • Cat. No.:
    • B607911
    • CAS No.:
    • 1702259-66-2
    • Molecular Formula:
    • C29H34Cl2N8O4
    • Molecular Weight:
    • 629.5 g/mol
    Description
    H3B-6527 is under investigation in clinical trial NCT03424577 (A Study to Evaluate the Food-Effect of H3B-6527).
    FGFR4 Inhibitor H3B-6527 is an orally bioavailable inhibitor of human fibroblast growth factor ...
  • Derazantinib
    • Cat. No.:
    • B612007
    • CAS No.:
    • 1234356-69-4
    • Molecular Formula:
    • C29H29FN4O
    • Molecular Weight:
    • 468.6 g/mol
    Description
    Derazantinib is under investigation in clinical trial NCT03230318 (Derazantinib in Subjects With FGFR2 Gene Fusion Positive Inoperable or Advanced Intrahepatic Cholangiocarcinoma).
    Derazantinib is an orally b...
  • FIIN-1
    • Cat. No.:
    • B612008
    • CAS No.:
    • 1256152-35-8
    • Molecular Formula:
    • C32H39Cl2N7O4
    • Molecular Weight:
    • 656.6
    Description
    FIIN-1 is Potent, irreversible FGFR inhibitor, acts at the ATP binding site. Also irreversibly inhibits Flt-1, Flt-4 and VEGFR-2.
  • FIIN-2
    • Cat. No.:
    • B612009
    • CAS No.:
    • Molecular Formula:
    • C35H38N8O4
    • Molecular Weight:
    • 634.7 g/mol
    Description
    FIIN-2 is an irreversible FGFR inhibitor with IC50 values of 3.09, 4.3, 27, and 45.3 nM for FGFR1, FGFR2, FGFR3, and FGFR4, respectively. It has been shown to inhibit cell proliferation of transformed Ba/F3 cell...
  • Infigratinib
    • Cat. No.:
    • B612010
    • CAS No.:
    • 872511-34-7
    • Molecular Formula:
    • C26H31Cl2N7O3
    • Molecular Weight:
    • 560.5 g/mol
    Description
    BGJ-398 is a member of the class of phenylureas that is urea in which a hydrogen attached to one of the nitrogens is replaced by a 2,6-dichloro-3,5-dimethoxyphenyl group, while the hydrogens attached to the othe...
  • LY2874455
    • Cat. No.:
    • B612011
    • CAS No.:
    • 1254473-64-7
    • Molecular Formula:
    • C21H19Cl2N5O2
    • Molecular Weight:
    • 444.3 g/mol
    Description
    LY2874455 has been used in trials studying the treatment of Advanced Cancer.
    Pan-FGFR Inhibitor LY2874455 is an orally bioavailable pan-inhibitor of fibroblast growth factor receptor (FGFR) family proteins, w...
  • SSR128129E
    • Cat. No.:
    • B612013
    • CAS No.:
    • Molecular Formula:
    • C18H15N2NaO4
    • Molecular Weight:
    • 346.3 g/mol
    Description
    Sodium 2-amino-5-[(1-methoxy-2-methylindolizin-3-yl)carbonyl]benzoate is an organic sodium salt having 2-amino-5-[(1-methoxy-2-methylindolizin-3-yl)carbonyl]benzoate as the counterion. It has a role as an antine...
  • Surufatinib
    • Cat. No.:
    • B612014
    • CAS No.:
    • 1308672-74-3
    • Molecular Formula:
    • C24H28N6O3S
    • Molecular Weight:
    • 480.6 g/mol
    Description
    Surufatinib is under investigation in clinical trial NCT02588170 (Phase III Study of Surufatinib in Treating Advanced Extrapancreatic Neuroendocrine Tumors).
    Sulfatinib is an orally bioavailable, small molecu...
  • ENMD-2076 Tartrate
    • Cat. No.:
    • B1671335
    • CAS No.:
    • 1453868-32-0
    • Molecular Formula:
    • C25H31N7O6
    • Molecular Weight:
    • 525.6 g/mol
    Description
    Aurora A Kinase/Tyrosine Kinase Inhibitor ENMD-2076 is an orally bioavailable synthetic small molecule with potential antiangiogenic and antineoplastic activities. Aurora A kinase/tyrosine kinase inhibitor ENMD-...
  • Futibatinib
    • Cat. No.:
    • B8055466
    • CAS No.:
    • 1814961-20-0
    • Molecular Formula:
    • C22H22N6O3
    • Molecular Weight:
    • 418.4 g/mol
    Description
    Futibatinib is under investigation in clinical trial NCT02052778 (A Study of TAS-120 in Patients With Advanced Solid Tumors).
    Futibatinib is an orally bioavailable inhibitor of the fibroblast growth factor re...
© Copyright 2025 BenchChem. All Rights Reserved.